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Compound of Interest

Compound Name: 5,5-Dimethyl-3-hexanone

Cat. No.: B15492113 Get Quote

Introduction
5,5-Dimethyl-3-hexanone (CAS No. 5340-30-7) is an aliphatic ketone with potential

applications in the flavor and fragrance industry. Ketones are a significant class of compounds

that contribute to the aroma profiles of a wide variety of foods and natural products.[1] This

document provides an overview of the known characteristics of 5,5-Dimethyl-3-hexanone,

along with detailed protocols for its synthesis, purification, and sensory evaluation to guide

researchers and professionals in drug development and flavor and fragrance research.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 5,5-Dimethyl-3-hexanone is

presented in Table 1. This data is essential for handling, storage, and for the design of

analytical procedures.
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Property Value Reference

CAS Number 5340-30-7 --INVALID-LINK--

Molecular Formula C₈H₁₆O --INVALID-LINK--

Molecular Weight 128.21 g/mol --INVALID-LINK--

Appearance Colorless to pale yellow liquid
Inferred from similar

compounds

Boiling Point 151-152 °C (predicted) --INVALID-LINK--

Density 0.815 g/cm³ (predicted) --INVALID-LINK--

Solubility
Soluble in organic solvents,

limited solubility in water

Inferred from similar

compounds

Application Notes
While specific organoleptic data for 5,5-Dimethyl-3-hexanone is not extensively documented

in publicly available literature, general characteristics of aliphatic ketones suggest potential

flavor and fragrance profiles. Aliphatic ketones are known to contribute a range of notes,

including fruity, floral, and buttery aromas. For instance, other hexanones and related ketones

are utilized for their sweet, fruity, and waxy notes.

The application of 5,5-Dimethyl-3-hexanone in flavor and fragrance formulations would

require a thorough sensory evaluation to characterize its specific profile and determine its odor

and taste thresholds. Its structural similarity to other commercially available ketones suggests it

may be a valuable component in the creation of complex flavor and fragrance compositions.

Experimental Protocols
Protocol 1: Synthesis of 5,5-Dimethyl-3-hexanone via
Oxidation of 5,5-Dimethyl-3-hexanol
This protocol describes a general method for the synthesis of a ketone by the oxidation of a

secondary alcohol.

Materials:
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5,5-Dimethyl-3-hexanol

Pyridinium chlorochromate (PCC) or other suitable oxidizing agent

Dichloromethane (anhydrous)

Silica gel for column chromatography

Hexane and Ethyl Acetate for chromatography

Sodium bisulfite solution

Sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Reflux condenser

Separatory funnel

Rotary evaporator

Glass column for chromatography

Procedure:

Dissolve 5,5-Dimethyl-3-hexanol in anhydrous dichloromethane in a round-bottom flask

under an inert atmosphere.

Add pyridinium chlorochromate (PCC) in one portion.

Stir the mixture at room temperature for 2-4 hours, monitoring the reaction progress by thin-

layer chromatography (TLC).
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Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of

silica gel to remove the chromium salts.

Wash the filtrate sequentially with sodium bisulfite solution, sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield pure 5,5-Dimethyl-3-hexanone.

Confirm the structure and purity of the final product using NMR and GC-MS analysis.
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Synthesis Workflow

Start

Dissolve 5,5-Dimethyl-3-hexanol
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Stir at Room Temperature
(2-4 hours)
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and Concentrate
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NMR and GC-MS Analysis

End

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15492113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GC-Olfactometry Workflow

Inject Sample

Gas Chromatographic
Separation

Column Effluent Split

Mass Spectrometry
Detection

Sensory Evaluation
(Olfactometry Port)

Correlate MS Data
with Sensory Data

Identify Odor-Active
Compounds
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Odor Threshold Determination

Prepare Ascending
Concentrations

Present Samples to Panel
(3-Alternative Forced-Choice)
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Calculate 50% Detection
Threshold (e.g., ASTM E679)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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